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Compound of Interest

(S)-2-(Methoxymethyl)morpholine
Compound Name:
hydrochloride

Cat. No.: B599894

Essential Safety and Handling Guide for (S)-2-
(Methoxymethyl)morpholine hydrochloride

This guide provides crucial safety and logistical information for handling (S)-2-
(Methoxymethyl)morpholine hydrochloride (CAS No. 141196-38-5)[1][2]. The information
presented is compiled from safety data sheets of structurally related compounds, including
Morpholine and Morpholine Hydrochloride, to ensure a comprehensive understanding of the
necessary precautions. This document is intended for researchers, scientists, and
professionals in drug development.

Hazard Identification and Classification

While a specific Safety Data Sheet (SDS) for (S)-2-(Methoxymethyl)morpholine
hydrochloride is not readily available, the hazards can be inferred from its structural relatives.
Morpholine and its hydrochloride salt are classified as hazardous materials. The primary
hazards include:

o Skin Corrosion/Irritation: Causes skin irritation[2][3].
» Serious Eye Damage/Irritation: Causes serious eye irritation[2][3].

o Flammability: Morpholine is a flammable liquid and vapor[4][5].
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Precautionary Statements Summary:

Category

Precautionary Statement

Prevention

Wash hands and face thoroughly after handling.
Wear protective gloves and eye protection.
Keep away from heat, sparks, open flames, and
hot surfaces. Use only in a well-ventilated
area[2][4][6][7].

Response

If on skin: Wash with plenty of water. If skin
irritation occurs, get medical advice/attention.
Take off contaminated clothing and wash it
before reuse. If in eyes: Rinse cautiously with
water for several minutes. Remove contact
lenses, if present and easy to do. Continue
rinsing. If eye irritation persists, get medical
advice/attention[2][3].

Storage

Store in a well-ventilated place. Keep container
tightly closed. Store in a cool and shaded area,
protected from moisture and under an inert

gas[3].

Disposal

Dispose of contents/container in accordance

with local, regional, national, and international
regulations. May be dissolved or mixed with a
combustible solvent and burned in a chemical

incinerator[2].

Personal Protective Equipment (PPE)

A comprehensive PPE plan is critical to minimize exposure and ensure personal safety. The

following table outlines the recommended PPE for handling (S)-2-

(Methoxymethyl)morpholine hydrochloride, based on guidelines for similar compounds.
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Body Part Recommended Protection Specifications
Safety glasses with side- Must be tested and approved
shields or goggles. A face under appropriate government
Eyes/Face ) )
shield may be required for standards such as NIOSH
splash hazards[2]. (US) or EN 166 (EU).
Chemical-resistant gloves
(e.g., nitrile rubber, neoprene). Gloves must be inspected prior
Ski Protective clothing, such as a to use. Use proper glove
in

lab coat or chemical-resistant
suit, and protective boots if

necessary[2].

removal technique to avoid

skin contact.

Respiratory

A dust respirator or a respirator
with an appropriate filter for
organic vapors, depending on
the form of the compound and
the potential for airborne
exposure. Work should be
conducted in a well-ventilated
area or under a chemical fume
hood[2].

Follow local and national

regulations for respirator use.

Operational and Disposal Plans

A clear, step-by-step plan for handling and disposal is essential for laboratory safety and

regulatory compliance.

Experimental Workflow for Handling (S)-2-(Methoxymethyl)morpholine hydrochloride
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Caption: A step-by-step workflow for the safe handling of (S)-2-(Methoxymethyl)morpholine

hydrochloride in a laboratory setting.

Disposal Plan for (S)-2-(Methoxymethyl)morpholine hydrochloride
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Caption: A clear and concise workflow for the proper disposal of (S)-2-
(Methoxymethyl)morpholine hydrochloride waste.

Detailed Disposal Protocol:
o Waste Identification and Collection:

o All materials that have come into contact with (S)-2-(Methoxymethyl)morpholine
hydrochloride, including gloves, absorbent materials, and empty containers, should be
treated as hazardous waste[8].

o Unused or waste chemical should be collected in a dedicated, properly labeled, and
sealed container. Avoid mixing with other chemical waste unless compatibility is
confirmed[8].

o Waste Container Labeling:
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o All waste containers must be clearly labeled with "Hazardous Waste," the full chemical
name "(S)-2-(Methoxymethyl)morpholine hydrochloride,” and associated hazard
symbols (e.g., corrosive, irritant)[8].

o Storage of Waste:

o Store waste containers in a designated, well-ventilated, and secure area, away from
incompatible materials. The storage area should have secondary containment to prevent
environmental release in case of a leak][8].

» Final Disposal:
o Disposal must be carried out by a licensed hazardous waste disposal contractor.

o One approved method of disposal is to dissolve or mix the material with a combustible
solvent and incinerate it in a chemical incinerator equipped with an afterburner and
scrubber[2].

o Always adhere to all federal, state, and local environmental regulations regarding chemical
waste disposal[2].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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